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Compound of Interest

Compound Name: Octadecyltris(2-biphenylyl)silane

Cat. No.: B15075894

Get Quote

Executive Summary
Octadecyltris(2-biphenylyl)silane (CAS: 18822-32-7) represents a class of sterically

crowded, multi-functional organosilanes designed for extreme surface modification. Unlike

standard octadecylsilanes (ODS/C18) used in commodity HPLC columns, this molecule

incorporates three bulky 2-biphenylyl groups around the silicon atom alongside the C18 chain.

This unique architecture confers three critical properties:

Extreme Steric Protection: The biphenyl "propeller" shields the central silicon atom,

preventing hydrolysis under aggressive pH conditions.

Enhanced Shape Selectivity: The rigid, bulky aromatic groups create specific "slots" or

planar recognition sites, allowing for the separation of geometric isomers (e.g., cis/trans

carotenoids, PAH isomers) that co-elute on standard C18 phases.

Dual-Mode Interaction: It combines the hydrophobic retention of the C18 chain with strong
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interactions from the biphenyl moieties, essential for retaining polar-aromatic drugs and
metabolites.

This guide details its applications in High-Performance Liquid Chromatography (HPLC)

research, Environmental Nanohybrids (Sepiolite modification), and Pharmaceutical Purification.

Molecular Architecture & Mechanism
The molecule consists of a central silicon atom bonded to one octadecyl (

) chain and three 2-biphenylyl groups.

Hydrophobic Domain: The

chain extends into the mobile phase, providing standard reversed-phase retention.

Selectivity Domain: The three biphenyl rings are locked in a crowded conformation. This

forces the molecule to adopt a specific geometry that can discriminate between analytes

based on their molecular shape (planarity) rather than just hydrophobicity.

Graphviz Diagram: Molecular Functionality & Surface Bonding Logic

Ligand Structure: Octadecyltris(2-biphenylyl)silane
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Figure 1: Structural logic of Octadecyltris(2-biphenylyl)silane.[1] The bulky biphenyl groups

provide steric protection and pi-electron density, while the C18 chain ensures hydrophobic

retention.

Application I: Chromatographic Shape Selectivity
In drug development, separating structural isomers (e.g., diastereomers, positional isomers) is

critical. Standard C18 phases often fail here because isomers have identical hydrophobicity (

). Octadecyltris(2-biphenylyl)silane serves as a Shape-Selective Stationary Phase.

Mechanism of Action: The "slot" mechanism (postulated by Jinno, Tanaka, and Wise) suggests

that planar molecules (like anthracene) can fit between the bulky biphenyl ligands, engaging in

strong

interactions. Non-planar isomers (like triphenylene) are sterically excluded, eluting earlier.

Comparative Selectivity Table:

Feature
Standard C18
(ODS)

Biphenyl Phase
Octadecyltris(2-
biphenylyl)silane

Primary Interaction
Hydrophobic (London

Dispersion) + Weak Hydrophobic

Steric Exclusion +

+ Hydrophobic

Shape Selectivity
Low (

)
Moderate

High (Resolves

planar/non-planar)

Isomer Separation Poor
Good for positional

isomers

Excellent for

geometric isomers

Stability (pH) pH 2–8 pH 2–8
pH 1.5–10 (Steric

protection)

Target Analytes:
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Polycyclic Aromatic Hydrocarbons (PAHs): Separation of chrysene vs. triphenylene.

Tocopherols (Vitamin E): Separation of

- and

-tocopherol (positional isomers).

Steroids: Separation of diastereomers differing only in ring planarity.

Application II: Environmental & Pharmaceutical
Nanohybrids
A primary industrial application of Octadecyltris(2-biphenylyl)silane is the functionalization of

inorganic matrices, specifically Sepiolite (a fibrous magnesium silicate clay) and Mesoporous

Silica.

The "Sepiolite-Hybrid" System: By grafting this silane onto sepiolite fibers, researchers create a

material that is:

Superhydrophobic: Repels water (due to C18).

Oleophilic: Avidly absorbs oils and organic solvents.

Aromatic-Specific: The biphenyl groups act as "hooks" for aromatic pollutants (benzene,

toluene, PAHs) or aromatic drug molecules.

Protocol: Synthesis of Functionalized Sepiolite Hybrid This protocol is adapted from advanced

material patents (e.g., TREA).

Reagents:

Sepiolite (Palygorskite) clay (activated).[2]

Octadecyltris(2-biphenylyl)silane (CAS 18822-32-7).[1][3][4]

Solvent: Toluene or Xylene (anhydrous).
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Catalyst: Trace p-toluenesulfonic acid (if using alkoxysilane precursors) or direct physical

entrapment.

Step-by-Step Workflow:

Activation: Dry Sepiolite at 120°C for 24 hours to remove adsorbed water.

Dispersion: Disperse 5g Sepiolite in 100mL anhydrous Toluene using ultrasonication (30

mins).

Grafting/Doping: Add 0.5g Octadecyltris(2-biphenylyl)silane.

Note: Since the CAS 18822-32-7 is a tetra-organosilane (non-reactive), it is typically used

in a Sol-Gel matrix where it is physically entrapped or used as a precursor where the

"Silane" implies a hydrolyzable derivative (e.g., Octadecyltris(2-biphenylyl)silanol). For

direct bonding, a reactive derivative (e.g., chlorosilane) would be required. In the context

of the cited "hybrid material" patents, it is often incorporated as a functional additive during

the sol-gel transition of a binder (like TEOS).

Reflux: Reflux the mixture at 110°C for 6–12 hours.

Washing: Filter and wash with Toluene, then Ethanol to remove unbound silane.

Curing: Dry at 80°C under vacuum.

Graphviz Diagram: Hybrid Material Synthesis Workflow
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Figure 2: Workflow for creating hydrophobic, aromatic-selective hybrid materials using bulky

silane additives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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